Receptor Subtype Selectivity: Restricted EP1/EP3 Agonism vs. Broad-Spectrum PGE1
19R-Hydroxy-PGE1 functions as a restricted agonist at EP1 and EP3 receptor subtypes, in contrast to the parent compound PGE1, which exhibits high-affinity binding and functional activation across EP1, EP2, EP3, and EP4 [1]. While PGE1 demonstrates Ki values of 600 nM (EP1), 45 nM (EP2), 1.1 nM (EP3), and 23 nM (EP4) in murine receptor binding assays, 19R-Hydroxy-PGE1 shows no reported significant activity at EP2 or EP4 [2]. This constrained receptor activation profile is evidenced by functional assays showing contractile activity exclusively in tissues expressing EP1 (guinea pig ileum, EC50=320 nM) and EP3 (chick ileum, EC50=80 nM), with no observable EP2/EP4-mediated cAMP elevation .
| Evidence Dimension | Receptor Subtype Activation Profile |
|---|---|
| Target Compound Data | EP1: EC50=320 nM (guinea pig ileum); EP3: EC50=80 nM (chick ileum); EP2/EP4: no reported activity |
| Comparator Or Baseline | PGE1: Ki(EP1)=600 nM; Ki(EP2)=45 nM; Ki(EP3)=1.1 nM; Ki(EP4)=23 nM (murine recombinant receptors) |
| Quantified Difference | Selectivity shift: 19R-Hydroxy-PGE1 shows >4-fold functional EP3/EP1 potency bias vs. PGE1; absent EP2/EP4 agonism vs. PGE1's nanomolar EP2/EP4 affinity |
| Conditions | 19R-Hydroxy-PGE1: isolated tissue bath (guinea pig and chick ileum). PGE1: radioligand binding competition assays using recombinant murine EP receptors expressed in CHO cells. |
Why This Matters
This functional selectivity enables precise pharmacological dissection of EP1/EP3-mediated pathways without confounding activation of EP2/EP4, a critical advantage over PGE1 for mechanistic studies of smooth muscle contraction, pain signaling, or reproductive physiology.
- [1] GlpBio. 19(R)-hydroxy Prostaglandin E1. Product Technical Datasheet. Catalog No. GC18816. View Source
- [2] Abramovitz M, Adam M, Boie Y, et al. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs. Biochim Biophys Acta. 2000;1483(2):285-293. View Source
